Cas no 866019-62-7 (2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide)
2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide
-
2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D155085-25mg |
2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide |
866019-62-7 | 25mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D155085-50mg |
2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide |
866019-62-7 | 50mg |
$ 380.00 | 2022-06-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00871950-1g |
2,4-Dichloro-N-{[(3,4-dimethoxyphenyl)carbamoyl]amino}benzamide |
866019-62-7 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI84045-1mg |
2,4-dichloro-N-{[(3,4-dimethoxyphenyl)carbamoyl]amino}benzamide |
866019-62-7 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI84045-5mg |
2,4-dichloro-N-{[(3,4-dimethoxyphenyl)carbamoyl]amino}benzamide |
866019-62-7 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI84045-10mg |
2,4-dichloro-N-{[(3,4-dimethoxyphenyl)carbamoyl]amino}benzamide |
866019-62-7 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI84045-500mg |
2,4-dichloro-N-{[(3,4-dimethoxyphenyl)carbamoyl]amino}benzamide |
866019-62-7 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI84045-1g |
2,4-dichloro-N-{[(3,4-dimethoxyphenyl)carbamoyl]amino}benzamide |
866019-62-7 | >90% | 1g |
$1295.00 | 2024-04-19 |
2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide
Comprehensive Overview of 2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide (CAS No. 866019-62-7)
2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide (CAS No. 866019-62-7) is a specialized organic compound with a unique molecular structure that combines a dichlorobenzoyl moiety with a dimethoxyphenyl hydrazinecarboxamide group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a subject of interest for researchers exploring novel enzyme inhibitors, antimicrobial agents, and crop protection chemicals.
The compound's CAS No. 866019-62-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific literature. Recent trends in organic chemistry highlight the growing demand for heterocyclic compounds and hydrazide derivatives, positioning 2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide as a valuable candidate for further study. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new pathways for drug discovery and sustainable agriculture solutions.
In the context of green chemistry, this compound aligns with the push for eco-friendly synthesis methods. Laboratories are increasingly adopting microwave-assisted synthesis and catalytic reduction techniques to produce such molecules with higher yields and lower environmental impact. The dimethoxyphenyl group, in particular, is noted for its role in enhancing solubility and bioavailability, a key consideration in modern pharmaceutical formulation.
From an industrial perspective, CAS No. 866019-62-7 is often discussed alongside high-throughput screening technologies, which accelerate the identification of potential applications. The compound's chlorinated aromatic backbone also makes it relevant to studies on halogen bonding, a hot topic in material science and supramolecular chemistry. These interdisciplinary connections underscore its versatility beyond traditional chemical applications.
Quality control and analytical characterization of 2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide rely heavily on advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure purity and batch consistency, which are critical for reproducibility in research. The compound's stability under various pH conditions is another area of investigation, especially for researchers developing controlled-release formulations.
Emerging discussions in preclinical research suggest potential correlations between this compound's derivatives and neuroprotective effects, though extensive validation is required. Such findings align with global health priorities like neurodegenerative disease research. Meanwhile, in agrochemistry, modifications of its hydrazinecarboxamide core are being tested for plant growth regulation properties, addressing food security challenges.
The synthesis of CAS No. 866019-62-7 typically involves multi-step reactions with precise temperature and solvent controls. Recent patents highlight optimized routes using flow chemistry systems, reducing waste generation compared to traditional batch processes. This innovation resonates with the circular economy principles gaining traction across chemical industries.
Regulatory compliance for 2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide follows REACH and GLP standards, with particular attention to its biodegradation profile. Environmental fate studies are increasingly incorporating computational toxicology models to predict ecological impacts, reflecting the integration of AI in chemical safety assessment.
Market analysts note rising demand for such specialty chemicals in Asia-Pacific research hubs, driven by investments in precision agriculture and biopharmaceuticals. The compound's patent landscape shows active development, particularly in combination therapies and synergistic formulations with other active ingredients.
Future research directions may explore the compound's potential in photodynamic therapy or as a building block for metal-organic frameworks (MOFs). Its dual electron-withdrawing and electron-donating groups offer intriguing possibilities for materials engineering applications, from sensors to catalytic systems.
866019-62-7 (2-(2,4-Dichlorobenzoyl)-N-(3,4-dimethoxyphenyl)-1-hydrazinecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)